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Compound of Interest

Compound Name: Pregnenolone sulfate sodium salt

Cat. No.: B1679074 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

experimental compounds is paramount to achieving reliable and reproducible results. This

document provides detailed application notes and protocols for the dissolution of

pregnenolone sulfate sodium salt for various experimental applications.

Pregnenolone sulfate, an endogenous neurosteroid, is a key modulator of various signaling

pathways in the central nervous system. Its effects are dose-dependent, making the precise

preparation of solutions critical for in vitro and in vivo studies.

Physicochemical Properties and Solubility
Pregnenolone sulfate sodium salt is typically supplied as a crystalline solid. Understanding

its solubility in different solvents is the first step in designing a successful experimental

protocol. The compound is readily soluble in organic solvents but shows limited solubility in

aqueous buffers alone.[1]

Table 1: Solubility of Pregnenolone Sulfate Sodium Salt in Various Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Dimethyl Sulfoxide

(DMSO)
~30 ~71.7 [1][2]

Dimethylformamide

(DMF)
~30 ~71.7 [1]

Ethanol ~2 ~4.8 [1][2]

1:1 DMSO:PBS (pH

7.2)
~0.5 ~1.2 [1][2]

DMSO 20.93 50 [3]

Note: The molecular weight of pregnenolone sulfate sodium salt is approximately 418.5

g/mol .[1] Batch-specific molecular weights may vary, so it is recommended to refer to the

certificate of analysis.

For experiments requiring aqueous solutions, the recommended method is to first dissolve

pregnenolone sulfate sodium salt in an organic solvent like DMSO and then dilute the stock

solution with the aqueous buffer of choice.[1] It is advised not to store aqueous solutions for

more than one day to ensure stability and activity.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of pregnenolone sulfate
sodium salt in DMSO.

Materials:

Pregnenolone sulfate sodium salt (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: Based on the desired concentration and volume, calculate the

mass of pregnenolone sulfate sodium salt needed. For example, to prepare 1 mL of a 50

mM stock solution (MW = 418.5 g/mol ):

Mass (mg) = 50 mmol/L * 1 mL * (1 L / 1000 mL) * 418.5 g/mol * (1000 mg / 1 g) = 20.93

mg

Weigh the compound: Carefully weigh out the calculated mass of pregnenolone sulfate
sodium salt and place it in a sterile vial.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial. For the example

above, add 1 mL of DMSO.

Dissolve the compound: Vortex the solution until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution.

Storage: Store the stock solution at -20°C for long-term stability (up to 6 months) or at 4°C

for short-term use.[4] The solid form is stable for at least 4 years when stored at -20°C.[1][2]

Protocol 2: Preparation of a Working Solution for Cell
Culture Experiments
This protocol outlines the dilution of the DMSO stock solution into a cell culture medium to

achieve the desired final concentration.

Materials:

50 mM Pregnenolone sulfate sodium salt stock solution in DMSO

Pre-warmed cell culture medium
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Sterile tubes

Calibrated pipettes

Procedure:

Determine the final concentration: Decide on the final concentration of pregnenolone sulfate

to be used in the cell culture experiment (e.g., 10 µM).

Calculate the dilution factor: Calculate the volume of the stock solution needed to achieve

the final concentration in the desired volume of cell culture medium. To minimize the final

DMSO concentration, it is advisable to perform serial dilutions.

For a final concentration of 10 µM in 10 mL of medium, using a 50 mM stock:

V1 (stock volume) = (10 µM * 10 mL) / 50 mM = 0.002 mL = 2 µL

Prepare the working solution:

Aseptically add the calculated volume of the DMSO stock solution to the pre-warmed cell

culture medium.

Mix thoroughly by gentle inversion or pipetting.

Control for solvent effects: Prepare a vehicle control by adding the same volume of DMSO to

the cell culture medium without the pregnenolone sulfate. This is crucial as DMSO can have

physiological effects on cells.

Application: Immediately apply the working solution to the cells. As recommended, aqueous

solutions should be used fresh and not stored.[1]

Signaling Pathways and Experimental Workflow
Pregnenolone sulfate is known to modulate several key signaling pathways in the brain. It acts

as a positive allosteric modulator of NMDA receptors and a negative allosteric modulator of

GABA-A receptors.[5] It is also an activator of the TRPM3 channel.[2]
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Membrane Receptors Downstream Effects

Pregnenolone Sulfate NMDA Receptor
+

GABA-A Receptor-

TRPM3 Channel
Activate

↑ Ca²⁺ Influx

↓ Neuronal Inhibition

↑ Neuronal Excitation

↑ CREB Phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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